Cas no 121873-01-6 (Ethyl 6,7-difluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate)

• Product Name: Ethyl 6,7-difluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate
• CAS No: 121873-01-6
• MF: C₁₂H₉F₂NO₃
• MW: 253.201570272446
• MDL: MFCD00193099
• CID: 104636
• PubChem ID: 751784
• Update Time: 2025-04-18

Ethyl 6,7-difluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6,7-difluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate
• 3-Quinolinecarboxylicacid, 6,7-difluoro-1,4-dihydro-4-oxo-, ethyl ester
• Ethyl-6,7-difluoro-1,4-dihydro-4-oxo-3-xynoline carbonate
• Ethyl 6,7-difluoro-4-oxo-1H-quinoline-3-carboxylate
• 6,7-Difluoro-4-hydroxy-quinoline-3-carboxylic acid ethyl ester
• CCG-113796
• AG-227/30749040
• 111760-35-1
• AT29783
• MFCD00193099
• BS-4670
• Ethyl 6,7-difluoro-4-hydroxyquinoline-3-carboxylate
• 6,7-Difluoro-1,4-dihydro-4-oxo-quinoline-3-carboxylic acid ethyl ester
• 3-Quinolinecarboxylic acid, 6,7-difluoro-4-hydroxy-, ethyl ester
• 6,7-difluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid ethyl ester
• 3-Quinolinecarboxylic acid, 6,7-difluoro-1,4-dihydro-4-oxo-, ethyl ester
• 121873-01-6
• Oprea1_436805
• Ethyl 6,7-difluoro-4-hydroxy-quinoline-3-carboxylate
• EN300-229984
• PVQWGRDZOWBHIC-UHFFFAOYSA-N
• SB69666
• AKOS000558438
• CS-0215255
• 6,7-difluoro-4-hydroxy-3-quinolinecarboxylic acid ethyl ester
• 6,7-difluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid ethyl ester
• Z1613072533
• AKOS016042548
• SCHEMBL1242568
• Oprea1_631496
• AB00081860-01

• MDL： MFCD00193099
• Inchi： 1S/C12H9F2NO3/c1-2-18-12(17)7-5-15-10-4-9(14)8(13)3-6(10)11(7)16/h3-5H,2H2,1H3,(H,15,16)
• InChI Key： PVQWGRDZOWBHIC-UHFFFAOYSA-N
• SMILES： FC1C(=CC2=C(C=1)C(C(C(=O)OCC)=CN2)=O)F

Computed Properties

• Exact Mass: 59.9847
• Monoisotopic Mass: 253.05504947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 350.6±42.0 °C at 760 mmHg
• Flash Point: 165.8±27.9 °C
• PSA: 63.19
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Ethyl 6,7-difluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Fluoroquinolones